4-(3-Formylphenyl)-3-methylbenzoic acid
Catalog No.
S6684432
CAS No.
1261929-18-3
M.F
C15H12O3
M. Wt
240.25 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1261929-18-3
Product Name
4-(3-Formylphenyl)-3-methylbenzoic acid
IUPAC Name
4-(3-formylphenyl)-3-methylbenzoic acid
Molecular Formula
C15H12O3
Molecular Weight
240.25 g/mol
InChI
InChI=1S/C15H12O3/c1-10-7-13(15(17)18)5-6-14(10)12-4-2-3-11(8-12)9-16/h2-9H,1H3,(H,17,18)
InChI Key
BKPGQKBYKFMIOK-UHFFFAOYSA-N
SMILES
CC1=C(C=CC(=C1)C(=O)O)C2=CC=CC(=C2)C=O
Canonical SMILES
CC1=C(C=CC(=C1)C(=O)O)C2=CC=CC(=C2)C=O
Organic Synthesis and Material Science
The presence of a formyl group (CHO) and a carboxylic acid group (COOH) on the molecule indicates potential for participation in various condensation reactions. These reactions can lead to the formation of new and complex organic molecules. Researchers might investigate the use of 4-(3-Formylphenyl)-3-methylbenzoic acid as a building block in the synthesis of:
- Polymers: The rigid aromatic core and functional groups could be useful in designing new polymers with specific properties for applications in electronics, optoelectronics, or structural materials [].
- Functional Organic Molecules: The formyl and carboxylic acid groups can be manipulated to create new molecules with desired functionalities, potentially leading to applications in catalysis, sensing, or drug discovery [].
Medicinal Chemistry
The aromatic core structure and functional groups are similar to some bioactive molecules. Researchers might explore 4-(3-Formylphenyl)-3-methylbenzoic acid for its potential role in:
- Drug Discovery: The compound could be screened for biological activity against specific targets, potentially leading to the development of new drugs [].
- Scaffold for Molecular Design: The structure could serve as a starting point for designing new molecules with enhanced biological activity [].
Coordination Chemistry
The carboxylic acid group can participate in coordination with metal ions. Researchers might investigate the use of 4-(3-Formylphenyl)-3-methylbenzoic acid as a ligand in the design of:
XLogP3
2.9
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
1
Exact Mass
240.078644241 g/mol
Monoisotopic Mass
240.078644241 g/mol
Heavy Atom Count
18
Dates
Last modified: 11-23-2023
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